Cas no 646506-64-1 (1-Propanone,3-(3-aminophenyl)-1-(pentamethylphenyl)- (9CI))

• Product Name: 1-Propanone,3-(3-aminophenyl)-1-(pentamethylphenyl)- (9CI)
• CAS No: 646506-64-1
• MF: C₂₀H₂₅NO
• MW: 295.418605566025
• CID: 500282
• PubChem ID: 2776728
• Update Time: 2025-04-19

1-Propanone,3-(3-aminophenyl)-1-(pentamethylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,3-(3-aminophenyl)-1-(pentamethylphenyl)- (9CI)
• 3-(3-aminophenyl)-1-(2,3,4,5,6-pentamethylphenyl)propan-1-one
• 3-(3-aminophenyl)-1-(pentamethylphenyl)propan-1-one
• AC1MCR6R
• AG-G-42730
• CD02471
• CTK5C1529
• KB-177625
• MolPort-001-762-877
• DTXSID40380237
• 646506-64-1

• Inchi： 1S/C20H25NO/c1-12-13(2)15(4)20(16(5)14(12)3)19(22)10-9-17-7-6-8-18(21)11-17/h6-8,11H,9-10,21H2,1-5H3
• InChI Key： FZDMZWPHYLMSAU-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=C(C=1)N)C1C(C)=C(C)C(C)=C(C)C=1C

Computed Properties

• Exact Mass: 295.193614421g/mol
• Monoisotopic Mass: 295.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 43.1Ų